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Compound of Interest

Compound Name: Seclidemstat mesylate

Cat. No.: B8210197

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and critical data for the preparation and use
of Seclidemstat mesylate (SP-2577 mesylate) in a variety of in vitro experimental settings.
This document is intended to serve as a comprehensive resource to ensure reproducible and
accurate results in studies investigating the therapeutic potential of this potent and reversible
inhibitor of Lysine-Specific Demethylase 1 (LSD1/KDM1A).

Quantitative Data Summary

Seclidemstat mesylate's efficacy and solubility are key parameters for successful
experimental design. The following table summarizes essential quantitative data for this
compound.
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Parameter Value Notes

Half-maximal inhibitory

concentration against

ICso 13 nM
LSD1/KDM1A in cell-free
assays.[1][2]
Inhibitor constant for

Ki 31 nM

LSD1/KDM1A.[2]

Use of fresh, non-hygroscopic

DMSO is crucial as moisture
Solubility in DMSO 53.33 mg/mL (97.49 mM)[2] can reduce solubility.[1][2]

Ultrasonic assistance may be

required.[2]

Solubility in Water < 0.1 mg/mL (Insoluble)[1][2]

Solubility in Ethanol < 1 mg/mL (Insoluble)[1]

Effective concentrations can
vary depending on the cell line

Effective In Vitro Concentration  0.013 - 3 pM _ _
and experimental endpoint.[1]

[2]

Molar Mass 450.94 g/mol (Seclidemstat base)[3]

Mechanism of Action and Signaling Pathways

Seclidemstat is a non-competitive and reversible inhibitor of LSD1, a key enzyme involved in
epigenetic regulation.[2][4] By inhibiting LSD1, Seclidemstat blocks both its enzymatic and
scaffolding functions, leading to the reprogramming of gene expression that underpins tumor
growth and immune evasion.[3] This activity impacts several critical signaling pathways,
including the activation of the IFN[3 pathway, promotion of PD-L1 expression, and modulation of
NOTCH signaling and the epithelial-to-mesenchymal transition (EMT).[1][5]
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Seclidemstat (SP-2577) Mechanism of Action
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Workflow for Seclidemstat Mesylate Stock Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Detailed Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8210197#how-to-prepare-seclidemstat-mesylate-for-
in-vitro-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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